Cas no 175136-90-0 (2-Methyl-6-(1-methylhydrazinyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Methyl-6-(1-methylhydrazinyl)-4-(trifluoromethyl)pyridine
• CAS No: 175136-90-0
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 111828
• PubChem ID: 53402790
• Update Time: 2025-04-18

2-Methyl-6-(1-methylhydrazinyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(1-methylhydrazinyl)-4-(trifluoromethyl)pyridine
• 1-(4-(trifluoromethyl)-6-methylpyridin-2-yl)-1-methylhydrazine
• 1-methyl-1-[6-methyl-4-(trifluoromethyl)pyridin-2-yl]hydrazine
• Pyridine,2-methyl-6-(1-methylhydrazinyl)-4-(trifluoromethyl)-
• 1-(6-methyl-4-(trifluoromethyl)pyrid-2-yl)-1-methylhydrazine
• Pyridine,2-methyl-6-(1-methylhydrazino)-4-(trifluoromethyl)-(9CI)
• Pyridine,2-methyl-6-(1-methylhydrazinyl)-4-(trifluoromethyl)
• 1-methyl-1-[6-methyl-4-(trifluoromethyl)-2-pyridyl]hydrazine
• N-METHYL-N-(6-METHYL-4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)HYDRAZINE
• 175136-90-0
• DTXSID50695061

• MDL： MFCD00052902
• Inchi： 1S/C8H10F3N3/c1-5-3-6(8(9,10)11)4-7(13-5)14(2)12/h3-4H,12H2,1-2H3
• InChI Key： ZDVZUFBUTIMKJB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1)N(C)N)(F)F

Computed Properties

• Exact Mass: 205.08300
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Boiling Point: 100°C 15mm
• PSA: 42.15000
• LogP: 2.41900